Cas no 481-70-9 (endocrocin)

endocrocin structure
endocrocin structure
Product Name:endocrocin
CAS No:481-70-9
MF:C16H10O7
MW:314.246405124664
CID:931826
PubChem ID:160483
Update Time:2025-04-19

endocrocin Chemical and Physical Properties

Names and Identifiers

    • endocrocin
    • 1,6,8-trihydroxy-3-methyl-9,10-dioxoanthracene-2-carboxylic acid
    • N1OEA1S070
    • AKOS040734868
    • 2-ANTHRACENECARBOXYLIC ACID, 9,10-DIHYDRO-1,6,8-TRIHYDROXY-3-METHYL-9,10-DIOXO-
    • DTXSID90197418
    • NCGC00180111-01
    • UNII-N1OEA1S070
    • SCHEMBL23199115
    • 1,6,8-trihydroxy-3-methyl-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
    • 481-70-9
    • CHEBI:64450
    • 9,10-Dihydro-1,6,8-trihydroxy-3-methyl-9,10-dioxo-2-anthracenecarboxylic acid
    • CHEMBL5078404
    • Q27133290
    • ACon1_001814
    • Inchi: 1S/C16H10O7/c1-5-2-7-12(14(20)10(5)16(22)23)15(21)11-8(13(7)19)3-6(17)4-9(11)18/h2-4,17-18,20H,1H3,(H,22,23)
    • InChI Key: UZOHDKGTYVTYDZ-UHFFFAOYSA-N
    • SMILES: OC1=C(C(=O)O)C(C)=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O

Computed Properties

  • Exact Mass: 314.0426
  • Monoisotopic Mass: 314.04265265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 192
  • XLogP3: 2.2
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 132.13
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